Chol-4-en-24-oic acid, 3-oxo-
Chol-4-en-24-oic acid, 3-oxo-
Brand Name:
Vulcanchem
CAS No.:
1452-29-5
VCID:
VC0223664
InChI:
InChI=1S/C24H36O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h14-15,18-21H,4-13H2,1-3H3,(H,26,27)/t15-,18+,19+,20+,21+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C24H36O3
Molecular Weight:
372.5 g/mol
Chol-4-en-24-oic acid, 3-oxo-
CAS No.: 1452-29-5
Main Products
VCID: VC0223664
Molecular Formula: C24H36O3
Molecular Weight: 372.5 g/mol
CAS No. | 1452-29-5 |
---|---|
Product Name | Chol-4-en-24-oic acid, 3-oxo- |
Molecular Formula | C24H36O3 |
Molecular Weight | 372.5 g/mol |
IUPAC Name | (4R)-4-[(8S,9S,10R,13R,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H36O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h14-15,18-21H,4-13H2,1-3H3,(H,26,27)/t15-,18+,19+,20+,21+,23+,24-/m1/s1 |
Standard InChIKey | WCFIGQHNBJXROP-MYDAXSSOSA-N |
Isomeric SMILES | C[C@H](CCC(=O)O)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
Synonyms | 3-oxochol-4-en-24-oic acid |
PubChem Compound | 159621 |
Last Modified | Nov 11 2021 |
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